5-Cyclopropoxy-2-iodo-4-methoxypyridine

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-iodo-4-methoxypyridine
• InChI: InChI=1S/C9H10INO2/c1-12-7-4-9(10)11-5-8(7)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: RYLBTCOAHZIGSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1OC2CC2)I

Description

5-Cyclopropoxy-2-iodo-4-methoxypyridine is a pyridine derivative characterized by three distinct substituents:

• 4-Methoxy group: An electron-donating substituent at the 4-position, modulating the pyridine ring's electron density.
• 5-Cyclopropoxy group: A strained cyclopropane ring attached via an ether linkage, contributing steric bulk and unique reactivity due to ring strain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-iodo-4-methoxypyridine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available pyridine derivatives.

Cyclopropoxylation: Introduction of the cyclopropoxy group is achieved through nucleophilic substitution reactions.

Methoxylation: The methoxy group is introduced via methylation reactions using reagents like dimethyl sulfate or methyl iodide.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-2-iodo-4-methoxypyridine follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: 5-Cyclopropoxy-2-iodo-4-methoxypyridine can undergo nucleophilic substitution reactions, where the iodine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can be used in cross-coupling reactions such as Suzuki-Miyaura coupling, where it forms carbon-carbon bonds with other organic molecules.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide are used under mild conditions.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate are employed.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Coupling Reactions: Palladium catalysts and boron reagents are commonly used in Suzuki-Miyaura coupling reactions.

Major Products:

Substitution Products: Depending on the nucleophile, various substituted pyridine derivatives are formed.

Oxidation Products: Oxidized derivatives with altered functional groups.

Reduction Products: Reduced derivatives with modified functional groups.

Coupling Products: Biaryl compounds and other coupled products.

Scientific Research Applications

Chemistry:

Synthetic Intermediates: Used as intermediates in the synthesis of more complex organic molecules.

Catalysis: Employed in catalytic reactions to form carbon-carbon bonds.

Biology:

Biochemical Probes: Utilized as probes to study biochemical pathways and enzyme functions.

Medicine:

Industry:

Material Science: Used in the synthesis of materials with specific properties for industrial applications.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-iodo-4-methoxypyridine involves its interaction with molecular targets through its functional groups. The cyclopropoxy and methoxy groups can participate in hydrogen bonding and van der Waals interactions, while the iodine atom can engage in halogen bonding. These interactions influence the compound’s reactivity and its ability to form complexes with other molecules.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Halogen-Substituted Pyridines

2-Bromo-5-iodo-3-methoxypyridin-4-ol ()

• Structural Differences :
  • Halogen positions: Iodo at 5-position (vs. 2-position in the target compound).
  • Additional bromo (2-position) and hydroxyl (4-position) groups.

Property	5-Cyclopropoxy-2-iodo-4-methoxypyridine	2-Bromo-5-iodo-3-methoxypyridin-4-ol
Halogen Position	2-Iodo	5-Iodo, 2-Bromo
Electron-Donating Groups	4-Methoxy, 5-Cyclopropoxy	3-Methoxy, 4-Hydroxyl
Steric Bulk	High (cyclopropoxy)	Moderate (hydroxyl)

2-Chloro-6-methylpyrimidine-4-carboxylic Acid ()

• Structural Differences :
  • Chloro (2-position) vs. iodo in the target compound.
  • Carboxylic acid (4-position) vs. methoxy and cyclopropoxy.
• Key Comparisons :
  • Electronic Effects : Chlorine’s higher electronegativity withdraws electron density more strongly than iodine, altering the pyridine ring’s reactivity .
  • Functional Groups : The carboxylic acid group in the analog enables hydrogen bonding, absent in the target compound’s ether and methoxy substituents .

Methoxy- and Nitro-Substituted Pyridines ()

Compounds like 2-Methoxy-4-methyl-5-nitropyridine and 2-Methoxy-4-methyl-3-nitropyridine highlight substituent positioning effects:

• Substituent Orientation :
  • Nitro groups (strong electron-withdrawing) at 3- or 5-positions vs. cyclopropoxy (electron-donating via oxygen) at 5-position in the target compound.
• Synthetic Methods :
  • Methoxy groups in these analogs are introduced via established nucleophilic substitution protocols, which may parallel the synthesis of the target compound’s 4-methoxy group .

Property	5-Cyclopropoxy-2-iodo-4-methoxypyridine	2-Methoxy-4-methyl-5-nitropyridine
Key Substituents	Iodo, Methoxy, Cyclopropoxy	Methoxy, Nitro, Methyl
Electronic Effects	Mixed (donor + halogen)	Strong EWG (nitro) + donor (methoxy)
Potential Applications	Cross-coupling precursor	Intermediate for further nitration

Radiosensitizing Iodinated Compounds ()

While 5-iodo-2'-deoxyuridine (IdUrd) is a thymidine analog, its iodine-mediated radiosensitization properties offer indirect insights:

• Iodine’s Role : Heavy atoms like iodine enhance radiation-induced DNA damage. In the target compound, the 2-iodo group could similarly act as a radiosensitizer if incorporated into DNA-targeting molecules .
• Biomodulation : Fluorodeoxyuridine (FdUrd) increases IdUrd’s incorporation into DNA. The target compound’s methoxy and cyclopropoxy groups may influence biodistribution or metabolic stability in therapeutic contexts .